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An In-depth Technical Guide to (R)-2-Acetylthio-
3-phenylpropionic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-2-Acetylthio-3-phenylpropionic acid, systematically known as (2R)-2-acetylsulfanyl-3-

phenylpropanoic acid, is a chiral organic compound belonging to the phenylpropanoic acid

class. Its structure incorporates a phenyl group, a propionic acid moiety, and an acetylthio

group at the chiral center, making it a subject of interest in synthetic chemistry and potentially in

pharmacology. This technical guide provides a comprehensive overview of its physical and

chemical characteristics, supported by experimental protocols and data analysis.

Chemical and Physical Characteristics
The fundamental properties of (R)-2-Acetylthio-3-phenylpropionic acid are summarized

below, providing a clear reference for researchers.
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Property Value Reference

IUPAC Name
(2R)-2-acetylsulfanyl-3-

phenylpropanoic acid
[1]

Molecular Formula C₁₁H₁₂O₃S [1]

Molecular Weight 224.28 g/mol [1]

CAS Number 57359-76-9 [1]

Appearance White to off-white solid N/A

Melting Point Data not available N/A

Boiling Point Data not available N/A

Solubility
Soluble in chloroform and

methanol
N/A

Synthesis Protocol
A viable synthetic route to obtain (R)-2-Acetylthio-3-phenylpropionic acid starts from the

unnatural amino acid D-phenylalanine. The synthesis involves two key steps:

diazotization/bromination followed by nucleophilic substitution.[2]

Experimental Workflow: Synthesis of (R)-2-Acetylthio-3-
phenylpropionic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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